![molecular formula C17H24N2O2S B284524 2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide](/img/structure/B284524.png)
2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide
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Overview
Description
2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It has been shown to selectively target cancer cells and has potential as an anticancer drug.
Mechanism of Action
2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide selectively inhibits RNA polymerase I transcription by binding to a specific DNA sequence in the promoter region of the ribosomal RNA gene. This leads to the disruption of ribosome biogenesis and the induction of DNA damage response pathways, ultimately resulting in cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce DNA damage response pathways, including the activation of p53 and the ATM/ATR pathways. It also induces the expression of pro-apoptotic genes and the downregulation of anti-apoptotic genes. This compound has been shown to have minimal toxicity in normal cells, suggesting its potential as a selective anticancer agent.
Advantages and Limitations for Lab Experiments
One advantage of 2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide is its selectivity for cancer cells, which reduces the potential for toxicity in normal cells. Another advantage is its ability to induce DNA damage response pathways, which may enhance the efficacy of other anticancer agents. One limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide. One direction is the development of more potent and selective analogs of this compound. Another direction is the investigation of this compound in combination with other anticancer agents to enhance its efficacy. Additionally, the use of this compound as a tool to study ribosome biogenesis and its role in cancer could provide valuable insights into cancer biology.
Synthesis Methods
The synthesis of 2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide involves a series of chemical reactions starting from commercially available starting materials. The key step involves the reaction of 4-methylbenzoyl chloride with cyclohexylamine to form the intermediate 4-methyl-N-cyclohexylbenzamide. This intermediate is then reacted with potassium thioacetate to give this compound.
Scientific Research Applications
2-{[2-(cyclohexylamino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide has been shown to selectively inhibit RNA polymerase I transcription in cancer cells, leading to cell death. It has been tested in a variety of cancer cell lines, including breast, prostate, and ovarian cancer, and has shown promising results in preclinical studies. This compound has also been tested in animal models of cancer and has been shown to inhibit tumor growth.
Properties
Molecular Formula |
C17H24N2O2S |
---|---|
Molecular Weight |
320.5 g/mol |
IUPAC Name |
N-cyclohexyl-2-[2-(4-methylanilino)-2-oxoethyl]sulfanylacetamide |
InChI |
InChI=1S/C17H24N2O2S/c1-13-7-9-15(10-8-13)19-17(21)12-22-11-16(20)18-14-5-3-2-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,18,20)(H,19,21) |
InChI Key |
ATRNSPVOGOKYFJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CSCC(=O)NC2CCCCC2 |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSCC(=O)NC2CCCCC2 |
Origin of Product |
United States |
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